Cas no 2137731-84-9 (Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate)

• Product Name: Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate
• CAS No: 2137731-84-9
• MF: C₁₀H₁₄NNaO₄S₂
• MW: 299.342231273651
• CID: 6148005
• PubChem ID: 165953624
• Update Time: 2025-10-22

Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722914
• sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate
• 2137731-84-9
• Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate

• Inchi： 1S/C10H15NO4S2.Na/c1-2-3-8-17(14,15)11-9-4-6-10(7-5-9)16(12)13;/h4-7,11H,2-3,8H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： SGOZZSKRSJUQDN-UHFFFAOYSA-M
• SMILES： S(CCCC)(NC1C=CC(=CC=1)S(=O)[O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 299.02619456g/mol
• Monoisotopic Mass: 299.02619456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Additional information on Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate

Comprehensive Overview of Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate (CAS No. 2137731-84-9)

Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate (CAS No. 2137731-84-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique sulfonamide and sulfinate functional groups. This compound, often abbreviated as Na-BSBS, is a sodium salt derivative with potential applications in drug synthesis, material science, and industrial processes. Its molecular structure combines a butane-1-sulfonamido moiety with a benzene-1-sulfinate group, offering reactivity and solubility advantages in aqueous environments.

Recent trends in green chemistry and sustainable synthesis have spurred interest in Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate as a potential intermediate for eco-friendly reactions. Researchers are exploring its role in catalytic processes and biocompatible material design, aligning with the global push for reduced environmental impact. The compound's water-soluble nature and stability under physiological conditions make it a candidate for biomedical applications, though further studies are needed to validate its efficacy and safety profiles.

From a technical perspective, CAS No. 2137731-84-9 exhibits notable chemo-selectivity in reactions involving sulfur-containing groups. This property is particularly relevant in the development of targeted drug delivery systems and functional polymers. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards for research-grade chemicals.

In industrial contexts, Na-BSBS is being investigated for its potential in surface modification and corrosion inhibition. Its dual-functional structure allows it to interact with metal surfaces and organic matrices, making it a versatile additive in coatings and composites. These applications resonate with current market demands for high-performance materials in automotive and aerospace sectors, where durability and weight reduction are critical factors.

The synthesis of Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate typically involves multi-step organic reactions, including sulfonation and amidation processes. Optimizing these procedures for scalability and cost-efficiency remains an active area of research, especially for pharmaceutical manufacturers seeking compliant alternatives to traditional reagents. Regulatory guidelines for handling such compounds emphasize proper storage conditions (e.g., dry, inert atmospheres) to maintain stability.

Emerging discussions in academic forums highlight the compound's potential role in photodynamic therapy and diagnostic imaging, owing to its sulfur-based chromophores. While not yet mainstream, these exploratory uses align with growing investments in precision medicine technologies. Additionally, computational chemistry studies leveraging AI-driven molecular modeling are accelerating the discovery of novel derivatives with enhanced properties.

For researchers sourcing CAS No. 2137731-84-9, verifying supplier certifications and analytical data is crucial to ensure batch-to-batch consistency. The compound's spectral fingerprints (e.g., IR absorption bands at 1040–1160 cm⁻¹ for sulfonate groups) serve as key quality indicators. As with all specialty chemicals, adherence to Good Laboratory Practices (GLP) is mandatory during experimental workflows.

Future directions for Sodium 4-(butane-1-sulfonamido)benzene-1-sulfinate may include its integration into energy storage systems, given the rising demand for next-generation batteries. Preliminary studies suggest its sulfinate group could facilitate ion transport in electrolytes, though extensive electrochemical testing is required. Such innovations would position this compound at the intersection of materials science and renewable energy—a hotspot for interdisciplinary collaboration.